Cas no 1213685-87-0 ((2S)-2-AMINO-2-(2,5-DIMETHOXYPHENYL)ETHAN-1-OL)

• Product Name: (2S)-2-AMINO-2-(2,5-DIMETHOXYPHENYL)ETHAN-1-OL
• CAS No: 1213685-87-0
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5592192
• PubChem ID: 42579735
• Update Time: 2025-10-19

(2S)-2-AMINO-2-(2,5-DIMETHOXYPHENYL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(2,5-DIMETHOXYPHENYL)ETHAN-1-OL
• (s)-2-Amino-2-(2,5-dimethoxyphenyl)ethan-1-ol
• Benzeneethanol, β-amino-2,5-dimethoxy-, (βS)-
• AKOS006330997
• AKOS015928331
• 1213685-87-0
• CS-0352899
• EN300-1857627

• Inchi： 1S/C10H15NO3/c1-13-7-3-4-10(14-2)8(5-7)9(11)6-12/h3-5,9,12H,6,11H2,1-2H3/t9-/m1/s1
• InChI Key： ZEXUYASSODBCDB-SECBINFHSA-N
• SMILES： C(O)[C@@H](N)C1=CC(OC)=CC=C1OC

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 364.3±42.0 °C(Predicted)
• pka: 12.43±0.10(Predicted)

Additional information on (2S)-2-AMINO-2-(2,5-DIMETHOXYPHENYL)ETHAN-1-OL

Introduction to (2S)-2-AMINO-2-(2,5-DIMETHOXYPHENYL)ETHAN-1-OL (CAS No. 1213685-87-0)

(2S)-2-AMINO-2-(2,5-DIMETHOXYPHENYL)ETHAN-1-OL is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1213685-87-0, has garnered attention due to its potential applications in drug development and molecular research. The precise stereochemistry and electronic distribution of its molecular framework make it a valuable candidate for further exploration in medicinal chemistry.

The molecular structure of (2S)-2-AMINO-2-(2,5-DIMETHOXYPHENYL)ETHAN-1-OL consists of an ethanolamine backbone substituted with a 2,5-dimethoxyphenyl group. This arrangement imparts distinct chemical reactivity and biological activity, making it a promising intermediate in the synthesis of more complex pharmacophores. The presence of the amino group at the second carbon position enhances its versatility in forming various chemical bonds, facilitating the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of chiral amines in drug design due to their ability to interact selectively with biological targets. The stereochemical purity of (2S)-2-AMINO-2-(2,5-DIMETHOXYPHENYL)ETHAN-1-OL makes it an ideal candidate for studying enantioselective processes in drug metabolism and pharmacokinetics. Researchers have been exploring its potential as a building block for asymmetric synthesis, aiming to develop enantiomerically pure drugs with improved efficacy and reduced side effects.

The 2,5-dimethoxyphenyl moiety in the compound contributes to its unique electronic properties, which can be exploited in various chemical reactions. This substituent enhances the compound's solubility and stability, making it suitable for a wide range of applications in pharmaceutical synthesis. Additionally, the methoxy groups provide sites for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. The structural features of (2S)-2-AMINO-2-(2,5-DIMETHOXYPHENYL)ETHAN-1-OL align well with this principle, offering a rich scaffold for generating structurally diverse derivatives. These derivatives can be screened for their biological activity against various disease targets, including cancer, inflammation, and neurological disorders. The compound's ability to serve as a precursor for multiple pharmacophores underscores its significance in medicinal chemistry.

The synthesis of (2S)-2-AMINO-2-(2,5-DIMETHOXYPHENYL)ETHAN-1-OL involves sophisticated organic transformations that highlight the advancements in synthetic methodologies. Techniques such as asymmetric hydrogenation and stereoselective coupling reactions have been employed to achieve high yields and enantiomeric purity. These synthetic strategies not only demonstrate the compound's synthetic utility but also contribute to the broader field of asymmetric synthesis.

In conclusion, (2S)-2-AMINO-2-(2,5-DIMETHOXYPHENYL)ETHAN-1-OL (CAS No. 1213685-87-0) represents a fascinating compound with substantial potential in pharmaceutical research. Its unique structural features and stereochemical properties make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery and molecular science is likely to grow even further.